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Compound of Interest

Compound Name: 2,4-Heptadiene

Cat. No.: B15475853 Get Quote

An In-Depth Technical Guide to the Molecular Weight and Formula of 2,4-Heptadiene

This guide provides a focused examination of the fundamental chemical properties of 2,4-
heptadiene, specifically its molecular weight and chemical formula. The information is tailored

for researchers, scientists, and professionals in the field of drug development who require

precise and reliable data for their work.

Chemical Identity and Properties
2,4-Heptadiene is an organic compound classified as a conjugated diene. Its structure consists

of a seven-carbon chain with two double bonds located at the second and fourth positions. This

conjugation gives rise to different stereoisomers, including (E,E), (Z,Z), (E,Z), and (Z,E) forms.

For the purposes of molecular weight and formula, these isomers are identical.

Quantitative Data Summary
The fundamental quantitative properties of 2,4-heptadiene are summarized in the table below.

These values are critical for stoichiometric calculations, analytical characterization, and

formulation development.

Property Value Reference

Chemical Formula C₇H₁₂ [1][2][3][4][5]

Molecular Weight 96.17 g/mol [1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15475853?utm_src=pdf-interest
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2384943&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628728
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Heptadiene
https://www.chemeo.com/cid/42-160-7/2-4-Heptadiene
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Heptadiene_-_Z_E
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2384943&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628728
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Heptadiene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Molecular Formula and Weight:
Experimental Protocols
The determination of the molecular formula and weight of a compound like 2,4-heptadiene
relies on standard and highly accurate analytical techniques. The methodologies outlined below

represent typical experimental protocols used in chemical research.

Mass Spectrometry for Molecular Weight Determination
Mass spectrometry is the primary technique for determining the molecular weight of a

compound. It measures the mass-to-charge ratio (m/z) of ionized molecules.

Methodology:

Sample Introduction: A dilute solution of 2,4-heptadiene is introduced into the mass

spectrometer.

Ionization: The sample is vaporized and then ionized. Electron Ionization (EI) is a common

method for a volatile, non-polar compound like this. In EI, high-energy electrons bombard the

molecules, causing them to lose an electron and form a positively charged molecular ion

(M⁺).

Acceleration: The newly formed ions are accelerated by an electric field to ensure they have

the same kinetic energy.

Deflection/Analysis: The ions travel through a magnetic field, which deflects them based on

their mass-to-charge ratio. Lighter ions are deflected more than heavier ones.

Detection: A detector measures the abundance of ions at each m/z value. The peak with the

highest m/z value typically corresponds to the molecular ion.

Data Interpretation: The molecular weight is determined from the m/z value of the molecular

ion peak. For 2,4-heptadiene, this peak would be observed at an m/z of approximately 96.1.

Elemental Analysis for Molecular Formula Determination
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Elemental analysis is used to determine the empirical formula of a compound by measuring the

percentage composition of its constituent elements.

Methodology:

Combustion: A precisely weighed sample of 2,4-heptadiene is heated to a high temperature

(typically ~1000°C) in the presence of excess oxygen.

Conversion: This combustion process converts all carbon in the sample to carbon dioxide

(CO₂) and all hydrogen to water (H₂O).

Separation and Detection: The resulting gases are passed through a series of traps. One

trap absorbs the H₂O, and another absorbs the CO₂. The mass of each trap is measured

before and after the experiment to determine the mass of H₂O and CO₂ produced.

Calculation:

The mass of carbon and hydrogen in the original sample is calculated from the masses of

CO₂ and H₂O.

The mass percentages of carbon and hydrogen are determined.

These percentages are used to calculate the mole ratio of the elements, yielding the

empirical formula.

Formula Confirmation: The empirical formula is then compared with the molecular weight

obtained from mass spectrometry to determine the final molecular formula. For 2,4-
heptadiene, the empirical formula (C₇H₁₂) is the same as the molecular formula.

Logical Relationships
The relationship between the chemical name, its formula, and molecular weight is a

foundational concept in chemistry. The name dictates the structure, which in turn defines the

elemental composition and total mass.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15475853#molecular-weight-and-formula-of-2-4-
heptadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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